N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide

• CAS No.: 877117-57-2
• Molecular Formula: C7H15BrN2
• Molecular Weight: 207.11 g/mol
• IUPAC Name: cyanomethyl-diethyl-methylazanium;bromide
• InChI: InChI=1S/C7H15N2.BrH/c1-4-9(3,5-2)7-6-8;/h4-5,7H2,1-3H3;1H/q+1;/p-1
• InChI Key: TXOJQLVVNMBRSD-UHFFFAOYSA-M
• Canonical SMILES: CC[N+](C)(CC)CC#N.[Br-]

Description

N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide is a quaternary ammonium compound with a cyanomethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide typically involves the alkylation of tertiary amines with cyanomethyl halides. One common method is the reaction of N-ethyl-N-methylethanamine with cyanomethyl bromide in the presence of a base such as sodium carbonate. The reaction is usually carried out in an organic solvent like acetonitrile at elevated temperatures to ensure complete conversion .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves continuous flow reactors to maintain consistent reaction conditions and high yields. The use of automated systems ensures precise control over reaction parameters, leading to efficient production .

Chemical Reactions Analysis

Types of Reactions

N-(Cyanomethyl)-N-ethyl-N-methylethanaminium bromide undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions due to the presence of the cyanomethyl group.

Cyclization Reactions: It can undergo cyclization reactions to form heterocyclic compounds.

Condensation Reactions: The compound can react with aldehydes or ketones to form imines or other condensation products.

Common Reagents and Conditions

Bases: Sodium carbonate, potassium carbonate, and triethylamine are commonly used bases.

Solvents: Acetonitrile, ethanol, and methanol are frequently used solvents.

• **Catalysts